Cas no 2172506-97-5 (benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate, Mixture of diastereomers)

• Product Name: benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate, Mixture of diastereomers
• CAS No: 2172506-97-5
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 6206831
• PubChem ID: 155937596
• Update Time: 2025-10-31

benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate, Mixture of diastereomers
• 2742623-23-8
• benzyl N-{3-[(chlorosulfonyl)methyl]cyclobutyl}carbamate
• 2703781-70-6
• EN300-33051856
• benzyl N-[(1r,3r)-3-[(chlorosulfonyl)methyl]cyclobutyl]carbamate
• EN300-37016554
• 2172506-97-5
• EN300-1440461
• benzyl N-[(1s,3s)-3-[(chlorosulfonyl)methyl]cyclobutyl]carbamate

• Inchi： 1S/C13H16ClNO4S/c14-20(17,18)9-11-6-12(7-11)15-13(16)19-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,16)
• InChI Key： ZDZRGYPFDHNOJA-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(C1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate, Mixture of diastereomers

Research Brief on Benzyl N-{3-(Chlorosulfonyl)methylcyclobutyl}carbamate (CAS: 2172506-97-5): A Mixture of Diastereomers

Benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate (CAS: 2172506-97-5), a mixture of diastereomers, has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting sulfonyl-containing pharmacophores. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, stereochemical implications, and potential applications in drug discovery.

The compound's structural uniqueness lies in its cyclobutyl core functionalized with both chlorosulfonyl and carbamate groups, presenting interesting challenges and opportunities in stereoselective synthesis. Recent publications (2023-2024) have demonstrated its utility in constructing constrained peptidomimetics and as a precursor for sulfonamide-based enzyme inhibitors. The mixture of diastereomers adds complexity to purification but provides valuable insights into structure-activity relationships when separated.

In synthetic methodology development, researchers at Kyoto University (2023) reported an improved preparation of 2172506-97-5 with enhanced diastereomeric ratio control through careful optimization of reaction conditions. Their work, published in Organic Process Research & Development, achieved an 85:15 dr using chiral auxiliaries, significantly improving the yield of the desired isomer for pharmaceutical applications.

Pharmacological studies have revealed that derivatives of this compound show promising activity against carbonic anhydrase isoforms, particularly CA-IX and CA-XII, which are overexpressed in various cancers. A 2024 study in Journal of Medicinal Chemistry demonstrated that properly configured diastereomers of 2172506-97-5 derivatives exhibit up to 100-fold selectivity between these isoforms, suggesting potential for developing targeted anticancer agents.

The chlorosulfonyl group's reactivity has been exploited in several recent PROTAC (Proteolysis Targeting Chimera) designs, where 2172506-97-5 serves as a warhead for E3 ligase recruitment. A Nature Chemical Biology publication (March 2024) detailed its use in creating first-in-class degraders of previously "undruggable" targets, leveraging the unique geometry of the cyclobutyl scaffold.

From a safety and ADME perspective, recent toxicological assessments indicate that the compound shows favorable metabolic stability in human liver microsomes, though significant differences exist between diastereomers. These findings, reported in Xenobiotica (2024), emphasize the importance of stereochemical control in development candidates derived from this scaffold.

Looking forward, the versatility of 2172506-97-5 continues to inspire innovative applications. Current patent activity (2024 Q1) shows growing interest from major pharmaceutical companies in using this scaffold for next-generation kinase inhibitors and GPCR modulators, particularly where traditional flat aromatic systems face limitations.

In conclusion, benzyl N-{3-(chlorosulfonyl)methylcyclobutyl}carbamate represents a structurally unique and pharmacologically promising building block whose full potential is only beginning to be realized. The mixture of diastereomers presents both challenges and opportunities that are driving innovative solutions in asymmetric synthesis and drug design. Continued research into this scaffold will likely yield important contributions to addressing unmet medical needs across multiple therapeutic areas.